molecular formula C12H12N2O B8755320 2-(5-Methoxy-4-methyl-1H-indol-3-yl)acetonitrile

2-(5-Methoxy-4-methyl-1H-indol-3-yl)acetonitrile

Cat. No.: B8755320
M. Wt: 200.24 g/mol
InChI Key: CSTVPQSLVPIECP-UHFFFAOYSA-N
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Description

2-(5-Methoxy-4-methyl-1H-indol-3-yl)acetonitrile is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12N2O

Molecular Weight

200.24 g/mol

IUPAC Name

2-(5-methoxy-4-methyl-1H-indol-3-yl)acetonitrile

InChI

InChI=1S/C12H12N2O/c1-8-11(15-2)4-3-10-12(8)9(5-6-13)7-14-10/h3-4,7,14H,5H2,1-2H3

InChI Key

CSTVPQSLVPIECP-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC2=C1C(=CN2)CC#N)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of potassium cyanide (0.74 g) in 20 mL water was added a solution of (5-methoxy-4-methyl-1H-indol-3-ylmethyl)dimethylamine (0.5 g) in 20 mL of N,N-dimethylformamide. The solution was heated to reflux for 40 min, cooled to rt, and 40 mL of ice water was added. The aqueous layer was extracted with three portions of toluene, and the combined toluene layers were washed with water and brine. The solvent was removed in vacuo and the product purified by column chromatography dichloromethane) as the mobile phase to yield (5-methoxy-4-methyl-1H-indol-3-yl)-acetonitrile (0.40 g).
Quantity
0.74 g
Type
reactant
Reaction Step One
Name
(5-methoxy-4-methyl-1H-indol-3-ylmethyl)dimethylamine
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
40 mL
Type
reactant
Reaction Step Two

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